Cas no 2149605-96-7 (Buten-1-ylsulfur pentafluoride)

• Product Name: Buten-1-ylsulfur pentafluoride
• CAS No: 2149605-96-7
• MF: C₄H₅F₅S
• MW: 180.1395175457
• CID: 5164325
• Update Time: 2025-07-09

Buten-1-ylsulfur pentafluoride Chemical and Physical Properties

Names and Identifiers

• Buten-1-ylsulfur pentafluoride

• Inchi： 1S/C4H5F5S/c1-2-3(5,6)4(7,8)10-9/h2H2,1H3
• InChI Key： JCWGNZISRYFHJE-UHFFFAOYSA-N
• SMILES： S(F)C(F)(F)C(F)(F)CC

Additional information on Buten-1-ylsulfur pentafluoride

Buten-1-ylsulfur Pentafluoride: A Comprehensive Overview

Buten-1-ylsulfur pentafluoride (CAS No. 2149605-96-7) is a highly specialized chemical compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound, characterized by its unique structure and properties, has emerged as a promising candidate for various advanced applications. In this article, we delve into the latest research findings, structural insights, and potential uses of buten-1-ylsulfur pentafluoride, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of buten-1-ylsulfur pentafluoride consists of a sulfur atom bonded to five fluorine atoms and a butenyl group. This configuration imparts the compound with distinctive electronic and steric properties, making it highly reactive under specific conditions. Recent studies have highlighted its ability to act as a versatile building block in the synthesis of complex organic molecules. For instance, researchers have demonstrated its utility in constructing fluorinated heterocycles, which are critical components in pharmaceuticals and agrochemicals.

One of the most notable advancements involving buten-1-ylsulfur pentafluoride is its role in the development of advanced materials. Scientists have successfully utilized this compound to synthesize novel fluoropolymers with exceptional thermal stability and chemical resistance. These materials hold immense potential for use in high-performance electronics, aerospace applications, and industrial coatings. The ability of buten-1-ylsulfur pentafluoride to undergo controlled polymerization under mild conditions has been a focal point of recent investigations, further underscoring its versatility.

In addition to its material science applications, buten-1-ylsulfur pentafluoride has also found relevance in catalytic processes. Recent research has revealed its potential as a catalyst in fluorination reactions, enabling the selective introduction of fluorine atoms into organic compounds. This capability is particularly valuable in the pharmaceutical industry, where fluorinated drugs often exhibit enhanced bioavailability and efficacy. The use of buten-1-ylsulfur pentafluoride as a catalyst not only improves reaction efficiency but also reduces environmental impact by minimizing waste generation.

The synthesis of buten-1-ylsulfur pentafluoride has been optimized through innovative methodologies that ensure high yield and purity. Researchers have developed novel routes involving the reaction of sulfur tetrafluoride with alkenes under specific conditions. These advancements have significantly lowered production costs while maintaining product quality, making buten-1-ylsulfur pentafluoride more accessible for industrial applications.

From an environmental standpoint, the handling and disposal of buten-1-ylsulfur pentafluoride require careful consideration due to its chemical reactivity. Studies have shown that proper storage and ventilation are essential to prevent unwanted reactions or emissions. Moreover, ongoing research is focused on developing sustainable methods for recycling and reusing this compound to minimize its ecological footprint.

In conclusion, buten-1-ylsulfur pentafluoride stands at the forefront of chemical innovation, offering manifold opportunities across diverse industries. Its unique properties, coupled with recent breakthroughs in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to unfold, we can expect even more groundbreaking uses for this remarkable compound.